Cas no 916514-05-1 (2-amino-5-fluoro-4-methylbenzonitrile)

• Product Name: 2-amino-5-fluoro-4-methylbenzonitrile
• CAS No: 916514-05-1
• MF: C₈H₇FN₂
• MW: 150.152984857559
• CID: 996690
• PubChem ID: 45116639
• Update Time: 2025-09-22

2-amino-5-fluoro-4-methylbenzonitrile Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 2-amino-5-fluoro-4-methyl-
• Benzonitrile,2-amino-5-fluoro-4-methyl-
• 2-amino-5-fluoro-4-methylbenzonitrile
• 916514-05-1
• AKOS017413668
• SCHEMBL406276
• EN300-181648

• Inchi： 1S/C8H7FN2/c1-5-2-8(11)6(4-10)3-7(5)9/h2-3H,11H2,1H3
• InChI Key： SROOYYDPEYDFEY-UHFFFAOYSA-N
• SMILES： FC1=CC(C#N)=C(C=C1C)N

Computed Properties

• Exact Mass: 150.059
• Monoisotopic Mass: 150.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.8A^2
• XLogP3: 2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles